Cas no 2680709-26-4 (3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid)

• Product Name: 3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid
• CAS No: 2680709-26-4
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 5648332
• PubChem ID: 165917092
• Update Time: 2025-05-28

3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-[(2,2,2-trifluoroacetamido)methyl]furan-2-carboxylic acid
• 2680709-26-4
• EN300-28278658
• 3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid

• Inchi： 1S/C9H8F3NO4/c1-4-2-5(17-6(4)7(14)15)3-13-8(16)9(10,11)12/h2H,3H2,1H3,(H,13,16)(H,14,15)
• InChI Key： GDZSEYLILRPGTA-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=CC(C)=C(C(=O)O)O1)=O)(F)F

Computed Properties

• Exact Mass: 251.04054222g/mol
• Monoisotopic Mass: 251.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.5Ų

Additional information on 3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid

Comprehensive Overview of 3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid (CAS No. 2680709-26-4)

3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid (CAS 2680709-26-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furancarboxylic acid derivative is characterized by its unique structural features, including a trifluoroacetamido moiety and a methylfuran backbone, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules due to its versatile reactivity.

In recent years, the demand for fluorinated compounds like 3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid has surged, driven by their enhanced metabolic stability and lipophilicity—properties critical for optimizing drug candidates. The compound’s CAS 2680709-26-4 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in medicinal chemistry. A growing trend in AI-driven drug design has also spotlighted this molecule, with computational models predicting its utility in targeting enzymes or receptors involved in inflammatory pathways.

The synthesis of 3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid typically involves multi-step organic reactions, including amidation and carboxylation processes. Its trifluoroacetyl group enhances electrophilicity, making it a valuable intermediate for peptide coupling or heterocycle functionalization. Environmental considerations are also a hotspot, as industries seek green chemistry alternatives to traditional synthesis methods. This aligns with broader searches for sustainable fluorochemicals and low-toxicity intermediates.

Analytical characterization of CAS 2680709-26-4 relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and structural integrity. The compound’s stability under various pH conditions is another area of investigation, particularly for formulations in biopharmaceuticals. Questions like “How to store trifluoroacetamido derivatives?” or “What solvents are compatible with methylfuran carboxylic acids?” are common among laboratory professionals, highlighting practical concerns.

Beyond pharmaceuticals, 3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid may find applications in advanced materials, such as polymers with tailored hydrophobicity. Its fluorine-rich structure could improve material durability, a topic trending in nanotechnology forums. SEO data reveals rising queries like “fluorinated furans in material science” and “CAS 2680709-26-4 suppliers,” indicating cross-disciplinary interest.

In conclusion, 3-methyl-5-(2,2,2-trifluoroacetamido)methylfuran-2-carboxylic acid (CAS 2680709-26-4) exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability to drug design, material engineering, and sustainable synthesis positions it as a compound of enduring scientific and industrial value.